Cas no 1353952-17-6 (2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine)

• Product Name: 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine
• CAS No: 1353952-17-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 2161117
• Update Time: 2025-05-20

2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine
• 2-((1-Benzylpyrrolidin-3-yl)oxy)ethanamine
• AM92460
• 2-(1-benzylpyrrolidin-3-yloxy)ethylamine

• Inchi： 1S/C13H20N2O/c14-7-9-16-13-6-8-15(11-13)10-12-4-2-1-3-5-12/h1-5,13H,6-11,14H2
• InChI Key： VPLOUQLMYCNBOS-UHFFFAOYSA-N
• SMILES： O(CCN)C1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 192
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine

2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine: A Comprehensive Overview

The compound 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine, identified by the CAS number 1353952-17-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Analysis and Key Features

The molecular structure of 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine comprises a pyrrolidine ring substituted with a benzyl group at position 1 and an ethoxyamine group at position 3. This arrangement creates a molecule with both rigid and flexible structural elements, which contribute to its versatility. The benzyl group introduces aromaticity, enhancing the molecule's stability and reactivity, while the ethoxyamine group provides nucleophilic character, making it suitable for various chemical reactions.

Synthesis and Chemical Properties

The synthesis of 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. Recent studies have explored novel synthetic routes, including the use of catalytic asymmetric synthesis to enhance enantioselectivity. The compound exhibits moderate solubility in organic solvents and is relatively stable under ambient conditions. Its chemical reactivity is influenced by the presence of the benzyl group, which can undergo various transformations such as oxidation or reduction under specific conditions.

Applications in Pharmacology

2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine has shown promise in pharmacological research, particularly in the development of bioactive molecules. Recent studies have highlighted its potential as a precursor for drug candidates targeting neurodegenerative diseases. The compound's ability to form hydrogen bonds and its lipophilic nature make it an attractive scaffold for medicinal chemists. Additionally, its structural flexibility allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

Environmental Impact and Safety Considerations

The environmental impact of 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine is a topic of growing interest. Preliminary studies suggest that the compound undergoes biodegradation under aerobic conditions, minimizing its persistence in the environment. However, further research is required to fully understand its ecological footprint. From a safety perspective, handling this compound requires standard precautions due to its potential irritant properties. Proper storage and disposal practices are essential to ensure compliance with environmental regulations.

Future Directions and Research Opportunities

The future of 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine lies in exploring its untapped potential across diverse applications. Ongoing research is focused on optimizing its synthesis for large-scale production while maintaining high purity standards. Additionally, investigations into its role as a building block for advanced materials are expected to yield innovative solutions in nanotechnology and polymer science.

In conclusion, 2-(1-Benzyl-pyrrolidin-3-yloxy)-ethylamine, CAS number 1353952-17-6 strong>, stands as a testament to the ingenuity of modern chemistry. Its unique properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in both academic research and industrial innovation.